Cas no 1132940-55-6 (1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene)

• Product Name: 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene
• CAS No: 1132940-55-6
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• MDL: MFCD23701678
• CID: 1033177
• PubChem ID: 57419445
• Update Time: 2025-09-27

1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene
• 1-bromo-3-tert-butyl-2-methoxy-5-nitrobenzene
• A907409
• 1132940-55-6
• DTXSID50726283
• DB-363437
• SCHEMBL1530705

• MDL： MFCD23701678
• Inchi： 1S/C11H14BrNO3/c1-11(2,3)8-5-7(13(14)15)6-9(12)10(8)16-4/h5-6H,1-4H3
• InChI Key： KBKKEFKSKXIVJX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC)C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55Ų

1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene

Recent Advances in the Application of 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene (CAS: 1132940-55-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene (CAS: 1132940-55-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic nitro compound, characterized by its unique bromo- and tert-butyl substitutions, serves as a versatile intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research involving this compound is its role as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene exhibit potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The study highlighted the compound's ability to undergo selective functionalization, enabling the generation of diverse analogs with improved pharmacokinetic properties.

In addition to its applications in oncology, recent investigations have explored the antimicrobial potential of this compound. Researchers have synthesized novel derivatives by modifying the nitro and methoxy groups, resulting in compounds with broad-spectrum activity against drug-resistant bacterial strains. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that certain analogs displayed synergistic effects when combined with existing antibiotics, suggesting a promising avenue for combating antimicrobial resistance.

The synthetic versatility of 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene has also been leveraged in materials science. A collaborative study between academic and industrial researchers demonstrated its use as a precursor for the development of photoactive materials. The nitro group's electron-withdrawing properties, combined with the steric effects of the tert-butyl moiety, contribute to the compound's unique photophysical characteristics, making it suitable for applications in organic electronics and sensors.

Despite these advances, challenges remain in optimizing the compound's reactivity and selectivity for specific applications. Recent computational studies employing density functional theory (DFT) have provided insights into the electronic structure and reaction pathways of 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene, facilitating the design of more efficient synthetic protocols. These theoretical approaches, combined with experimental validation, are expected to further expand the utility of this compound in diverse research areas.

Looking ahead, the continued exploration of 1-Bromo-3-(tert-butyl)-2-methoxy-5-nitrobenzene and its derivatives holds promise for addressing unmet medical needs and advancing materials science. Future research directions may include the development of greener synthetic routes, investigation of its potential in targeted drug delivery systems, and exploration of its applications in bioimaging. As the field progresses, this compound is likely to remain a valuable tool for researchers at the interface of chemistry, biology, and medicine.